3-Benzyl-1-[[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]thieno[3,2-d]pyrimidine-2,4-dione

• IUPAC Name: 3-benzyl-1-[[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]thieno[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C25H22N4O5S/c1-3-33-19-10-9-17(13-20(19)32-2)23-26-21(34-27-23)15-28-18-11-12-35-22(18)24(30)29(25(28)31)14-16-7-5-4-6-8-16/h4-13H,3,14-15H2,1-2H3
• InChI Key: JHAVNQAINGKLDX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2=NOC(=N2)CN3C4=C(C(=O)N(C3=O)CC5=CC=CC=C5)SC=C4)OC
• Molecular Formula: C25H22N4O5S
• Molecular Weight: 490.5 g/mol

Description

3-Benzyl-1-[[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]thieno[3,2-d]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C25H22N4O5S and its molecular weight is 490.53. The purity is usually 95%.
The exact mass of the compound 3-Benzyl-1-[[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]thieno[3,2-d]pyrimidine-2,4-dione is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 3-Benzyl-1-[[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]thieno[3,2-d]pyrimidine-2,4-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Benzyl-1-[[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]thieno[3,2-d]pyrimidine-2,4-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

The compound is involved in the synthesis of novel heterocyclic compounds that show potential as anti-inflammatory and analgesic agents. A study highlights the synthesis of various novel heterocyclic compounds derived from visnagenone and khellinone, showing significant COX-2 inhibitory, analgesic, and anti-inflammatory activities (Abu‐Hashem et al., 2020). Another research avenue explores the synthesis of fluorescent compounds based on thieno[3,2-d]pyrimidine derivatives, which are analyzed for their solid-state fluorescence properties, providing a basis for potential applications in material science and bioimaging (Yokota et al., 2012).

Antimicrobial Activities

The antimicrobial potential of thieno[3,2-d]pyrimidine derivatives is explored, with some derivatives showing activity against strains of Staphylococcus aureus, Escherichia coli, and Bacillus subtilis. This suggests their potential application in developing new antimicrobial agents (Vlasov et al., 2015).

Anticancer Properties

Research into the synthesis of novel thienopyrimidines and their evaluation as anticancer agents has yielded promising results. Certain synthesized thieno[2,3-d]pyrimidines show potential anticancer activities, highlighting their role in the development of new therapeutic agents for cancer treatment (Abu‐Hashem & Aly, 2017).

Molecular Modeling and Drug Design

The compound and its derivatives have been subjects of molecular modeling studies to understand their interactions with biological targets. For example, derivatives of thieno[2,3-d]pyrimidine-2,4-dione have been studied for their binding affinity and antagonistic activity against the human luteinizing hormone-releasing hormone (LHRH) receptor, contributing to the design of non-peptide LHRH receptor antagonists with high potency and oral bioavailability (Sasaki et al., 2003).